5,7-Dinitro-2,3-dihydrobenzofuran

• IUPAC Name: 5,7-dinitro-2,3-dihydro-1-benzofuran
• InChI: InChI=1S/C8H6N2O5/c11-9(12)6-3-5-1-2-15-8(5)7(4-6)10(13)14/h3-4H,1-2H2
• InChI Key: NDLMVUTUPSDFML-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C8H6N2O5
• DSSTOX Substance ID: DTXSID10600454
• Molecular Weight: 210.14 g/mol
• CAS RN: 84944-77-4

Description

5,7-Dinitro-2,3-dihydrobenzofuran (DNBF) is a synthetic organic compound. It is a nitro-substituted aromatic compound with the molecular formula C8H6N2O5. DNBF was first synthesized in 1977 by researchers at the University of California.

Synthesis Analysis

The synthesis of DNBF involves the nitration of 2,3-dihydrobenzofuran using a mixture of nitric and sulfuric acid. The resulting product is then purified and characterized using techniques such as NMR, IR, and mass spectrometry.

Molecular Structure Analysis

The molecular structure of DNBF is represented by the formula C8H6N2O5. The InChI code for DNBF is 1S/C8H6N2O5/c11-9(12)6-3-5-1-2-15-8(5)7(4-6)10(13)14/h3-4H,1-2H2.

Chemical Reactions Analysis

The synthesis of DNBF involves the nitration of 2,3-dihydrobenzofuran using a mixture of nitric and sulfuric acid.

Physical And Chemical Properties Analysis

DNBF is a yellow to orange crystalline powder with a melting point of 135-137 °C. It is slightly soluble in water and soluble in organic solvents such as ethanol and acetone. The molecular weight of DNBF is 210.14 g/mol.

Scientific Research Applications

Chemical Research

“5,7-Dinitro-2,3-dihydrobenzofuran” is a chemical compound known for its complexity. It has a molecular formula of C8H6N2O5 and a molecular weight of 210.15 . This compound is used in chemical research due to its unique properties.

Biological Research

Benzofuran compounds, which include “5,7-Dinitro-2,3-dihydrobenzofuran”, have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These properties make them potential natural drug lead compounds.

Pharmaceutical Research

Benzofuran derivatives, including “5,7-Dinitro-2,3-dihydrobenzofuran”, are present in many drugs due to their versatility and unique physicochemical properties. They are the main source of some drugs and clinical drug candidates.

Synthesis of Complex Benzofuran Derivatives

“5,7-Dinitro-2,3-dihydrobenzofuran” can be used in the synthesis of complex benzofuran derivatives. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Biotransformation Studies

Benzofuran compounds like “5,7-Dinitro-2,3-dihydrobenzofuran” can be used in biotransformation studies. For example, 2,3-dihydrobenzofuran, a related compound, has been studied for its biotransformation using intact cells of Pseudomonas putida UV4.

Safety and Hazards

DNBF is a potentially hazardous compound and should be handled with care. It has been found to be toxic to aquatic organisms and exposure to high levels of DNBF can cause skin irritation and damage to the respiratory system.